Cas no 920478-83-7 (N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine)
920478-83-7 structure
Product Name:N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
CAS No:920478-83-7
MF:C9H15N3
MW:165.235501527786
CID:2180503
Update Time:2023-08-06
N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Chemical and Physical Properties
Names and Identifiers
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- N-((1-ethyl-1h-imidazol-2-yl)methyl)cyclopropanamine
- AM101600
- N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine
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- Inchi: 1S/C9H15N3/c1-2-12-6-5-10-9(12)7-11-8-3-4-8/h5-6,8,11H,2-4,7H2,1H3
- InChI Key: ASQWKFXMXQZMPF-UHFFFAOYSA-N
- SMILES: N(CC1=NC=CN1CC)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 145
- Topological Polar Surface Area: 29.8
N-((1-Ethyl-1H-imidazol-2-yl)methyl)cyclopropanamine Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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